Cas no 132-42-3 (3-Methyl-4-nitro-1-(4-nitrophenyl)-1H-pyrazol-5-ol)

• Product Name: 3-Methyl-4-nitro-1-(4-nitrophenyl)-1H-pyrazol-5-ol
• CAS No: 132-42-3
• MF: C₁₀H₈N₄O₅
• MW: 264.194321632385
• CID: 235077
• PubChem ID: 113406
• Update Time: 2025-06-13

3-Methyl-4-nitro-1-(4-nitrophenyl)-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-nitro-1-(4-nitrophenyl)-1H-pyrazol-5-ol
• 5-methyl-4-nitro-2-(4-nitrophenyl)-1H-pyrazol-3-one
• 5-METHYL-4-NITRO-2-(4-NITRO-PHENYL)-2H-PYRAZOL-3-OL
• 3H-pyrazol-3-one, 1,2-dihydro-5-methyl-4-nitro-2-(4-nitrophenyl)-
• 5-Methyl-4-nitro-2-(4-nitrophenyl)-1,2-dihydro-3H-pyrazol-3-one
• AKOS000116747
• 1H-PYRAZOL-5-OL, 3-METHYL-4-NITRO-1-(4-NITROPHENYL)-
• DTXSID10276133
• SCHEMBL9237692
• DTXSID801034070
• EN300-03959
• HY-W127746
• CS-0282653
• 132-42-3
• 1,2-Dihydro-5-methyl-4-nitro-2-(4-nitrophenyl)-3H-pyrazol-3-one
• 1-p-Nitrophenyl-3-methyl-4-nitro-5-pyrazolon
• CS-0185937
• 46972-76-3
• AKOS025116950
• PICROLONIC ACID [MI]
• STK662402

• Inchi： 1S/C10H8N4O5/c1-6-9(14(18)19)10(15)12(11-6)7-2-4-8(5-3-7)13(16)17/h2-5,11H,1H3
• InChI Key： JROWKMSMOKJXDW-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)NN1C1C=CC(=CC=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 264.04954
• Monoisotopic Mass: 264.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.7
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.59
• Boiling Point: 429.5°Cat760mmHg
• Flash Point: 213.6°C
• Refractive Index: 1.714
• PSA: 124.33

Additional information on 3-Methyl-4-nitro-1-(4-nitrophenyl)-1H-pyrazol-5-ol

Professional Introduction to Compound with CAS No. 132-42-3 and Product Name: 3-Methyl-4-nitro-1-(4-nitrophenyl)-1H-pyrazol-5-ol

3-Methyl-4-nitro-1-(4-nitrophenyl)-1H-pyrazol-5-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 132-42-3, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates several functional groups, including nitro groups and a phenyl ring, which contribute to its unique chemical properties and reactivity.

The significance of 3-Methyl-4-nitro-1-(4-nitrophenyl)-1H-pyrazol-5-ol lies in its potential as a building block for the synthesis of more complex pharmacophores. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of nitro groups in the molecular structure enhances the electrophilic nature of the compound, making it a valuable intermediate in various chemical reactions and transformations. These characteristics make it particularly interesting for researchers exploring novel drug development strategies.

In recent years, there has been a growing interest in leveraging computational chemistry and molecular modeling techniques to predict the biological activity of heterocyclic compounds. Studies have demonstrated that 3-Methyl-4-nitro-1-(4-nitrophenyl)-1H-pyrazol-5-ol exhibits promising interactions with biological targets, suggesting its potential as an active pharmaceutical ingredient (API). Researchers have utilized advanced computational methods to simulate the binding affinity of this compound to various enzymes and receptors, providing insights into its mechanism of action.

The synthesis of 3-Methyl-4-nitro-1-(4-nitrophenyl)-1H-pyrazol-5-ol involves a multi-step process that requires precise control over reaction conditions and reagent selection. The nitration step is particularly critical, as it determines the position and stability of the nitro groups within the pyrazole ring. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.

One of the most compelling aspects of 3-Methyl-4-nitro-1-(4-nitrophenyl)-1H-pyrazol-5-ol is its versatility in medicinal chemistry. The combination of a pyrazole core with nitro and phenyl substituents creates a scaffold that can be modified to target specific biological pathways. For instance, modifications at the 3-position can influence metabolic stability, while changes at the 5-position can alter binding affinity to therapeutic targets. This flexibility has allowed researchers to design derivatives with enhanced efficacy and reduced toxicity.

Recent clinical trials have highlighted the potential therapeutic applications of pyrazole derivatives in treating chronic diseases such as cancer and neurodegenerative disorders. 3-Methyl-4-nitro-1-(4-nitrophenyl)-1H-pyrazol-5-ol has been investigated for its ability to inhibit key enzymes involved in tumor growth and progression. Preliminary results suggest that this compound may disrupt signaling pathways critical for cancer cell survival, offering a promising avenue for further exploration.

The role of 3-Methyl-4-nitro-1-(4-nitrophenyl)-1H-pyrazol-5-ol in drug discovery extends beyond oncology. Researchers are also exploring its potential in treating inflammatory diseases and infectious disorders. The nitro groups within its structure contribute to its ability to modulate immune responses, making it a candidate for developing novel anti-inflammatory agents. Additionally, studies have shown that pyrazole derivatives can exhibit broad-spectrum antimicrobial activity, which is particularly relevant in the context of rising antibiotic resistance.

The chemical properties of 3-Methyl-4-nitro-1-(4-nitrophenyl)-1H-pyrazol-5-ol make it an attractive candidate for further investigation in material science applications as well. Its ability to form stable complexes with metals and other organic molecules has led to explorations in catalysis and polymer chemistry. These findings underscore the compound's multifaceted utility beyond traditional pharmaceutical applications.

In conclusion, 3-Methyl-4-nitro-1-(4-nitrophenyl)-1H-pyrazol-5-o, identified by CAS number 13242, represents a significant advancement in medicinal chemistry research. Its unique structural features and biological activities position it as a valuable tool for developing new therapeutics targeting various diseases. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow.